Cas no 2387597-79-5 (8-bromo-3-hydroxy-naphthalene-1-carboxylic acid)

• Product Name: 8-bromo-3-hydroxy-naphthalene-1-carboxylic acid
• CAS No: 2387597-79-5
• MF: C₁₁H₇BrO₃
• MW: 267.075482606888
• CID: 5272158
• Update Time: 2026-03-09

8-bromo-3-hydroxy-naphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 8-bromo-3-hydroxy-
• 8-bromo-3-hydroxy-naphthalene-1-carboxylic acid

• Inchi： 1S/C11H7BrO3/c12-9-3-1-2-6-4-7(13)5-8(10(6)9)11(14)15/h1-5,13H,(H,14,15)
• InChI Key： MWGPMZQAGLLEMC-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=C2C(C=CC=C2Br)=CC(O)=C1

Additional information on 8-bromo-3-hydroxy-naphthalene-1-carboxylic acid

Recent Advances in the Study of 8-Bromo-3-hydroxy-naphthalene-1-carboxylic acid (CAS: 2387597-79-5)

8-Bromo-3-hydroxy-naphthalene-1-carboxylic acid (CAS: 2387597-79-5) is a naphthalene derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of biologically active compounds, particularly in the context of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 8-bromo-3-hydroxy-naphthalene-1-carboxylic acid is its use as a building block in the synthesis of novel small-molecule inhibitors. Researchers have demonstrated its utility in the development of compounds targeting specific enzymes involved in inflammatory pathways. For instance, a recent study published in the Journal of Medicinal Chemistry detailed the synthesis of a series of derivatives using this compound as a core structure, which exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain.

In addition to its anti-inflammatory potential, 8-bromo-3-hydroxy-naphthalene-1-carboxylic acid has also been investigated for its anticancer properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed promising activity against certain cancer cell lines, including breast and lung cancer. The researchers attributed this activity to the compound's ability to interfere with cell proliferation and induce apoptosis, suggesting its potential as a lead compound for further drug development.

The chemical stability and reactivity of 8-bromo-3-hydroxy-naphthalene-1-carboxylic acid have also been subjects of recent research. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its structure and confirm its purity. These studies have provided valuable insights into the compound's behavior under various conditions, which is critical for its application in synthetic chemistry and pharmaceutical formulations.

Looking ahead, the potential applications of 8-bromo-3-hydroxy-naphthalene-1-carboxylic acid extend beyond its current uses. Ongoing research is exploring its role in the development of fluorescent probes and imaging agents, leveraging its unique chemical properties. Furthermore, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, paving the way for new therapeutic options.

In conclusion, 8-bromo-3-hydroxy-naphthalene-1-carboxylic acid (CAS: 2387597-79-5) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its demonstrated biological activities, combined with its chemical robustness, make it a valuable tool for researchers aiming to develop novel therapeutics. As studies continue to uncover its full potential, this compound is likely to play an increasingly important role in addressing unmet medical needs.